5beta-Stigmastan-3beta-ol, (24S)-

• CAS RN: 387-80-4
• Molecular Formula: C29H52O
• Molecular Weight: 416.7 g/mol
• IUPAC Name: (3S,5R,8R,9S,10S,13R,14S,17R)-17-[(2R,5S)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C29H52O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h19-27,30H,7-18H2,1-6H3/t20-,21+,22-,23+,24+,25-,26+,27+,28+,29-/m1/s1
• InChI Key: LGJMUZUPVCAVPU-RMEUMSAISA-N
• Isomeric SMILES: CC[C@@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@@H](C4)O)C)C)C(C)C
• SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)C(C)C

Description

5beta-Stigmastan-3beta-ol, (24S)- is a natural product found in Petrosia ficiformis and Pinus wallichiana with data available.

Scientific Research Applications

Synthesis and Bioactivity Evaluation

5beta-Stigmastan-3beta-ol, (24S)- and its analogs have been synthesized for bioactivity evaluation. In a study, new analogs of 28-homocastasterone were synthesized from stigmasterol and evaluated for their inhibitory effect on the replication of DNA (HSV-1) virus and auxin-like bioassay for brassinosteroids (J. Ramirez et al., 2000).

Isolation and Structural Analysis

Stigmastane derivatives have been isolated from various plant sources, offering insights into their chemical structures. For example, stigmastane derivatives were isolated from Vernonia guineensis, providing valuable structural information for further research (A. Tchinda et al., 2003).

Metabolic and Functional Discrimination

5beta-Stigmastan-3beta-ol, (24S)- has been studied for its metabolic and functional roles in organisms. A study on Phytophthora cactorum indicated that fucosterol, a related sterol, was metabolically active, suggesting a regulatory function in the life cycle of the fungus (W. Nes & A. Stafford, 1983).

Inhibition of Ecdysteroid Activity

Research on 5beta-hydroxy-spirostan-6-ones, which are structurally related to 5beta-Stigmastan-3beta-ol, (24S)-, has shown promise in inhibiting ecdysteroid activity in mosquitoes, indicating potential for environmentally friendly insecticides (Daniel G. Rivera et al., 2006).

Anti-Diabetic Properties

A study revealed the insulin-like effect of (3β)-stigmast-5-en-3-ol, related to 5beta-Stigmastan-3beta-ol, (24S)-, in stimulating glucose transport in vitro, suggesting its potential as an anti-diabetic agent (S. Sujatha et al., 2010).

Liver X Receptor Agonists

Stigmastane derivatives have been synthesized and found to interact with Liver X Receptors (LXRs), which are crucial for metabolic and inflammatory regulation, highlighting their potential therapeutic applications (Francisco Fermín Castro Navas et al., 2018).

Pheromone Synthesis and Biological Testing

5α-Stigmastan-3β-ol has been used in the synthesis of pheromones, contributing to the understanding of insect communication and control strategies (K. Mori et al., 1993).

Binding Activities to CNS Receptors

Compounds including stigmasterol, structurally related to 5beta-Stigmastan-3beta-ol, (24S)-, showed binding activities to central nervous system receptors, suggesting potential for neuropharmacological applications (M. Zhu, 1998).